Hafnium boride

• InChI: InChI=1S/2B.Hf
• InChI Key: LRTTZMZPZHBOPO-UHFFFAOYSA-N
• Canonical SMILES: [B].[B].[Hf]
• Molecular Formula: B2Hf
• DSSTOX Substance ID: DTXSID10893925
• Molecular Weight: 200.11 g/mol
• Physical Description: Grey odorless powder; [Alfa Aesar MSDS]
• CAS RN: 12007-23-7

Description

Hafnium boride (Hf-B) is an important transition metal boride that is attractive for various applications. It is a type of ceramic composed of hafnium and boron that belongs to the class of ultra-high temperature ceramics. It has a melting temperature of about 3250 °C. It is a grey, metallic looking material.

Synthesis Analysis

Hafnium diboride (HfB2) nanoparticles have been prepared by a solid-state reaction of hafnium dioxide (HfO2), metallic magnesium (Mg), and sodium borohydride (NaBH4) at 700°C in an autoclave. Other methods of synthesis include carbothermal/borothermal reduction of HfO2 at 1500–1600°C, hot pressing, and arc melting.

Molecular Structure Analysis

Hafnium diboride has a hexagonal crystal structure. The potential structures of the Hf-B system have been systematically explored, and their hardness-enhancing and strength failure mechanisms are revealed through first-principle calculations.

Chemical Reactions Analysis

The homogeneous and heterogeneous reactions of hafnium (Hf) with boron (B) or carbon © powders were studied under non-self-propagating high-temperature synthesis (SHS) conditions.

Physical And Chemical Properties Analysis

Hafnium diboride has a molar mass of 200.11 grams per mole, and a density of 11.2 g/cm3. It has unique features like high melting temperature, high chemical stability, and high thermal conductivity.

Scientific Research Applications

Aerospace Applications

Hafnium diboride: is utilized in aerospace engineering due to its high melting point and thermal stability. . Its resistance to thermal shock and ablation makes it ideal for these applications.

Nuclear Reactor Components

. Its stability under radiation makes it a promising candidate for improving the safety and efficiency of nuclear reactors.

Semiconductor Fabrication

. Its high thermal and electrical conductivities are beneficial in preventing the diffusion of metals into silicon, which is crucial for the performance and longevity of microchips.

Gas Sensing Technology

. This makes it a novel material for detecting gases like NO2, which is important for environmental monitoring and industrial safety.

High-Temperature Ceramics

. These ceramics are critical for applications requiring materials that maintain integrity under extreme heat, such as in thermal protection systems.

Superalloys

. Its addition improves the strength and stability of these alloys, which are essential for the performance of critical aerospace components.

Mechanism of Action

Target of Action

Hafnium diboride (HfB2) is a type of ceramic composed of hafnium and boron . It is primarily targeted for various industrial applications due to its excellent chemical stability, resistance to oxidation, high melting temperature, and high hardness . It is widely used in high-temperature environments, making it an attractive material for the manufacture of furnace components, plasma arc electrodes, refractory linings, cutting tools, coating materials, and heterogeneous catalysis .

Mode of Action

The mode of action of HfB2 is primarily mechanical, based on its structural, mechanical, and electronic properties . The hardness of the compounds is estimated to be hard or superhard and is found to be sensitive to the B concentrations and types of sandwich-like structures . Strong boron covalent bonding leads to the superhardness of HfB2 compounds .

Biochemical Pathways

As HfB2 is a ceramic material, it does not directly interact with biological systems or biochemical pathways. Its primary interactions are physical, based on its mechanical and thermal properties. The synthesis of hfb2 involves chemical reactions, such as the solid-state reaction of hafnium dioxide (hfo2), metallic magnesium (mg), and sodium borohydride (nabh4) at 700°c in an autoclave .

Result of Action

The result of HfB2 action is the creation of a material with high hardness, high melting point, and excellent chemical stability . These properties make HfB2 suitable for various industrial applications, especially those requiring resistance to high temperatures and mechanical stress .

Action Environment

The action of HfB2 is influenced by environmental factors such as temperature and pressure. For instance, the synthesis of HfB2 nanoparticles involves a solid-state reaction at 700°C in an autoclave . Furthermore, HfB2 shows good thermal stability and oxidation resistance below 380°C in air . The thermodynamic stability of HfB2 also varies with temperature .

Safety and Hazards

Hafnium boride should be handled with care. Avoid breathing mist, gas, or vapours. Avoid contacting with skin and eye. Use personal protective equipment. Wear chemical impermeable gloves. Ensure adequate ventilation. Remove all sources of ignition. Evacuate personnel to safe areas. Keep people away from and upwind of spill/leak.

Future Directions

Hafnium boride is important and attractive to various applications. More and more previously unknown TM-B compounds have been discovered. It is expected that the research on Hafnium boride will continue to grow in the future.